Cas no 125229-64-3 (5-Bromo-4-chloro-3-indolyl a-D-Mannopyranoside)

• Product Name: 5-Bromo-4-chloro-3-indolyl a-D-Mannopyranoside
• CAS No: 125229-64-3
• MF: C₁₄H₁₅BrClNO₆
• MW: 408.629002809525
• MDL: MFCD00078951
• CID: 138661
• PubChem ID: 5289587
• Update Time: 2025-04-19

5-Bromo-4-chloro-3-indolyl a-D-Mannopyranoside Chemical and Physical Properties

Names and Identifiers

• a-D-Mannopyranoside, 5-bromo-4-chloro-1H-indol-3-yl
• 5-BROMO-4-CHLORO-3-INDOXYL-ALPHA-D-MANNOPYRANOSIDE
• 5-Bromo-4-chloro-3-indolyl
• 5-Bromo-4-chloro-3-indolyl alpha-D-mannopyranoside
• A-D-glucopyranoside
• A-Glc
• A-glucoside
• X-MAN
• X-ALPHA-D-MAN
• X-A-D-MANNOSIDE
• X-ALPHA-MANNOSIDE
• X-ALPHA-D-MANNOSIDE
• RARECHEM AH BS 0013
• 5-bromo-4-chloro-3-indolyl α-d-mannopyranoside
• 5-bromo-4-chloro-3-indolyl A-D-*mannopyranoside
• 5-Bromo-4-chloro-3-indolyl alpha-D-mannopyranoside, >=93%
• SCHEMBL285303
• A-D-mannopyranoside
• 5-bromo-4-chloro-1H-indol-3-yl alpha-D-mannopyranoside
• 5-bromo-4-chloro-3-indolyl alpha-D-mannoside
• alpha-D-Mannopyranoside, 5-bromo-4-chloro-1H-indol-3-yl
• (2R,3S,4S,5S,6R)-2-(5-BROMO-4-CHLORO-1H-INDOL-3-YLOXY)-TETRAHYDRO-6-(HYDROXYMETHYL)-2H-PYRAN-3,4,5-TRIOL
• AKOS022179607
• CHEBI:75501
• 5-Bromo-4-chloro-3-indolyl-a-D-mannopyranoside
• (2R,3S,4S,5S,6R)-2-(5-bromo-4-chloro-1H-indol-3-yloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• 5-BROMO-4-CHLORO-3-INDOLYL -D-MANNOPYRANOSIDE
• NS00070537
• XMM
• AMY41670
• AS-11178
• 5-Bromo-4-chloro-3-indolyl alpha -D-mannopyranoside
• 5-bromo-4-chloroindoxyl alpha-D-mannoside
• (2R,3S,4S,5S,6R)-2-((5-Bromo-4-chloro-1H-indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• DB04806
• (2R,3S,4S,5S,6R)-2-[(5-bromo-4-chloro-1H-indol-3-yl)oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• 125229-64-3
• MFCD00078951
• (5-BROMO-4-CHLORO-3-INDOLYL)-A-D-MANNOSE
• Q27095535
• B-7409
• a-D-Mannopyranoside,5-bromo-4-chloro-1H-indol-3-yl
• 5-Bromo-4-chloro-3-indolyl a-D-mannopyranoside
• C14H15BrClNO6
• 5-Bromo-4-chloro-3-indolyl a-D-Mannopyranoside

• MDL： MFCD00078951
• Inchi： 1S/C14H15BrClNO6/c15-5-1-2-6-9(10(5)16)7(3-17-6)22-14-13(21)12(20)11(19)8(4-18)23-14/h1-3,8,11-14,17-21H,4H2/t8-,11-,12+,13+,14+/m1/s1
• InChI Key： OPIFSICVWOWJMJ-HAAGFXOZSA-N
• SMILES： BrC1C=CC2=C(C=1Cl)C(=CN2)O[C@@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 406.97700
• Monoisotopic Mass: 406.97713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.882
• Boiling Point: 674 ºC
• Flash Point: 361 ºC
• Refractive Index: 1.731
• PSA: 115.17000
• LogP: 0.76250

5-Bromo-4-chloro-3-indolyl a-D-Mannopyranoside Security Information

• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Storage Condition：−20°C